Cas no 2227815-54-3 (tert-butyl N-{2-hydroxy-5-(3S)-3-hydroxybutyl-3-methoxyphenyl}carbamate)

• Product Name: tert-butyl N-{2-hydroxy-5-(3S)-3-hydroxybutyl-3-methoxyphenyl}carbamate
• CAS No: 2227815-54-3
• MF: C₁₆H₂₅NO₅
• MW: 311.373405218124
• CID: 5943297
• PubChem ID: 165974344
• Update Time: 2025-05-23

tert-butyl N-{2-hydroxy-5-(3S)-3-hydroxybutyl-3-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-hydroxy-5-(3S)-3-hydroxybutyl-3-methoxyphenyl}carbamate
• 2227815-54-3
• EN300-1897682
• tert-butyl N-{2-hydroxy-5-[(3S)-3-hydroxybutyl]-3-methoxyphenyl}carbamate

• Inchi： 1S/C16H25NO5/c1-10(18)6-7-11-8-12(14(19)13(9-11)21-5)17-15(20)22-16(2,3)4/h8-10,18-19H,6-7H2,1-5H3,(H,17,20)/t10-/m0/s1
• InChI Key： RRNPPLJNXVVRLI-JTQLQIEISA-N
• SMILES： O(C(NC1=C(C(=CC(=C1)CC[C@H](C)O)OC)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 311.17327290g/mol
• Monoisotopic Mass: 311.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 88Ų

Additional information on tert-butyl N-{2-hydroxy-5-(3S)-3-hydroxybutyl-3-methoxyphenyl}carbamate

Comprehensive Overview of tert-butyl N-{2-hydroxy-5-(3S)-3-hydroxybutyl-3-methoxyphenyl}carbamate (CAS No. 2227815-54-3)

tert-butyl N-{2-hydroxy-5-(3S)-3-hydroxybutyl-3-methoxyphenyl}carbamate (CAS No. 2227815-54-3) is a specialized carbamate derivative with significant applications in pharmaceutical research and organic synthesis. This compound features a unique structural framework, combining a tert-butyl carbamate group with a hydroxybutyl and methoxyphenyl moiety, making it a valuable intermediate in the development of bioactive molecules. Its chiral center at the (3S)-3-hydroxybutyl position further enhances its utility in stereoselective synthesis.

The growing interest in carbamate-based compounds like tert-butyl N-{2-hydroxy-5-(3S)-3-hydroxybutyl-3-methoxyphenyl}carbamate is driven by their versatility in drug discovery. Researchers are increasingly exploring its potential as a building block for kinase inhibitors and anti-inflammatory agents, aligning with current trends in precision medicine and targeted therapies. The compound's hydrophilic-lipophilic balance and hydrogen-bonding capacity contribute to its favorable pharmacokinetic properties, a hot topic in modern medicinal chemistry.

From a synthetic perspective, tert-butyl N-{2-hydroxy-5-(3S)-3-hydroxybutyl-3-methoxyphenyl}carbamate is often prepared via multi-step organic reactions, including protection-deprotection strategies and asymmetric catalysis. Its tert-butyloxycarbonyl (Boc) group serves as a protective moiety for amines, a technique widely used in peptide synthesis. Recent advancements in green chemistry have also sparked interest in optimizing its production using environmentally benign solvents and catalytic methods, addressing sustainability concerns in the chemical industry.

The compound's physicochemical properties are critical for its applications. With a molecular weight of approximately 311.36 g/mol and moderate polarity, it exhibits good solubility in polar organic solvents like methanol and dimethyl sulfoxide (DMSO). Its stereochemical purity is particularly important for pharmaceutical applications, where even minor enantiomeric impurities can significantly impact biological activity. This aligns with the pharmaceutical industry's focus on quality by design (QbD) principles and regulatory compliance.

In the context of drug discovery, tert-butyl N-{2-hydroxy-5-(3S)-3-hydroxybutyl-3-methoxyphenyl}carbamate has shown promise as a precursor for small-molecule therapeutics. Its structural features are being investigated for structure-activity relationship (SAR) studies, particularly in modulating enzyme inhibition and receptor binding. The compound's phenolic hydroxyl and alcoholic hydroxyl groups offer multiple sites for derivatization, enabling the creation of diverse chemical libraries for high-throughput screening.

The market for specialty chemicals like tert-butyl N-{2-hydroxy-5-(3S)-3-hydroxybutyl-3-methoxyphenyl}carbamate is expanding, driven by increasing R&D investments in biopharmaceuticals and personalized medicine. Suppliers are focusing on providing high-purity grades with detailed analytical certificates to meet the stringent requirements of research institutions and pharmaceutical companies. Additionally, the rise of contract research organizations (CROs) has created new opportunities for custom synthesis of such advanced intermediates.

From a safety and handling perspective, tert-butyl N-{2-hydroxy-5-(3S)-3-hydroxybutyl-3-methoxyphenyl}carbamate requires standard laboratory precautions. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) and ventilation are recommended during handling. The compound's stability under various conditions is an area of active research, particularly for long-term storage considerations in pharmaceutical applications.

Looking ahead, the scientific community anticipates growing applications of tert-butyl N-{2-hydroxy-5-(3S)-3-hydroxybutyl-3-methoxyphenyl}carbamate in cancer research and neurodegenerative disease studies, where small-molecule modulators are in high demand. Its compatibility with combinatorial chemistry approaches and fragment-based drug design makes it a valuable asset in modern drug development pipelines. As the demand for chiral building blocks continues to rise, this compound is poised to play an increasingly important role in innovative therapeutics.